1-[2-(cycloheptylamino)-2-oxoethyl]-3-(2-methoxyethyl)-3-piperidinecarboxylic acid

• IUPAC Name: 1-[2-(cycloheptylamino)-2-oxoethyl]-3-(2-methoxyethyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C18H32N2O4/c1-24-12-10-18(17(22)23)9-6-11-20(14-18)13-16(21)19-15-7-4-2-3-5-8-15/h15H,2-14H2,1H3,(H,19,21)(H,22,23)
• InChI Key: NJFQQRIZBDLHOW-UHFFFAOYSA-N
• Canonical SMILES: COCCC1(CCCN(C1)CC(=O)NC2CCCCCC2)C(=O)O
• Molecular Formula: C18H32N2O4
• Molecular Weight: 340.5 g/mol

Description

1-[2-(cycloheptylamino)-2-oxoethyl]-3-(2-methoxyethyl)-3-piperidinecarboxylic acid is a useful research compound. Its molecular formula is C18H32N2O4 and its molecular weight is 340.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.23620751 g/mol and the complexity rating of the compound is 421. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

• Research has explored the synthesis of analgesic compounds through the modification of piperidine derivatives, highlighting the potential of such structures in developing potent analgesics (Van Daele et al., 1976). These synthetic approaches provide a foundation for creating new compounds with enhanced therapeutic profiles.

• The development of α-amidoalkylating agents from N-acyl-α-amino acids showcases a method to efficiently transform these acids into powerful synthetic intermediates, which can be utilized in the creation of complex molecules (Mazurkiewicz et al., 2012). This technique has implications for synthesizing a wide range of biologically active compounds.

Medicinal Chemistry and Drug Development

• The isolation and synthesis of novel impurities in drug substances, such as Repaglinide, underscore the importance of understanding and controlling the synthesis process to ensure drug purity and efficacy (Kancherla et al., 2018). This research has direct implications for pharmaceutical manufacturing and regulatory compliance.

• Investigations into the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduce a new class of cyclic dipeptidyl ureas, highlighting the continuous exploration for novel bioactive compounds with potential therapeutic applications (Sañudo et al., 2006). These findings contribute to the development of new drugs and therapeutic agents.

Material Science and Supramolecular Chemistry

• Research on supramolecular assemblies involving hydrogen bonds and weak interactions provides insight into the design and synthesis of new materials with specific properties, such as molecular recognition, catalysis, and self-assembly processes (Pang et al., 2015). These studies are foundational for the development of advanced materials and nanotechnology.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, many organic compounds are flammable, and some can be harmful if ingested or inhaled.

Future Directions

The future research directions for this compound could include further studies to determine its physical and chemical properties, investigations into its potential uses, and development of methods for its synthesis.